Cas no 75737-39-2 (m-Methoxytopolin)

m-Methoxytopolin structure
m-Methoxytopolin structure
Product Name:m-Methoxytopolin
CAS No:75737-39-2
MF:C13H13N5O
MW:255.275221586227
CID:981998
PubChem ID:850966
Update Time:2025-04-19

m-Methoxytopolin Chemical and Physical Properties

Names and Identifiers

    • N-[(3-methoxyphenyl)methyl]-7h-purin-6-amine
    • META-METHOXYTOPOLIN
    • 6-(3-methoxybenzylamino)purine
    • 6-m-methoxybenzylaminopurine
    • AC1LGS88
    • AC1Q4E3M
    • STOCK1N-69254
    • SureCN1443197
    • SureCN1443198
    • T6288195
    • MemT
    • NSC 145023
    • NCGC00168505-02
    • SCHEMBL1443197
    • AKOS022115755
    • NSC145023
    • AKOS009295499
    • 75737-39-2
    • N-(3-Methoxybenzyl)-7H-purin-6-amine
    • Z372984506
    • NCGC00168505-01
    • m-Methoxytopolin
    • NSC-145023
    • DTXSID80357342
    • CHEMBL1868209
    • meta-METHOXYTOPOLIN (MemT)
    • STL287812
    • N-(3-methoxybenzyl)-9H-purin-6-amine
    • Inchi: 1S/C13H13N5O/c1-19-10-4-2-3-9(5-10)6-14-12-11-13(16-7-15-11)18-8-17-12/h2-5,7-8H,6H2,1H3,(H2,14,15,16,17,18)
    • InChI Key: JLFVTVWYTKYYPS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CNC1=C2C(=NC=N1)N=CN2

Computed Properties

  • Exact Mass: 255.11219
  • Monoisotopic Mass: 255.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 272-273 ºC
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 75.72
  • LogP: 2.04660

m-Methoxytopolin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M242975-500mg
m-Methoxytopolin
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500mg
$517.00 2023-05-18
TRC
M242975-1g
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$ 800.00 2023-09-07
TRC
M242975-50mg
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$155.00 2023-05-18
TRC
M242975-100mg
m-Methoxytopolin
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100mg
$115.00 2023-05-18
TRC
M242975-250mg
m-Methoxytopolin
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250mg
$506.00 2023-05-18
TRC
M242975-1000mg
m-Methoxytopolin
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$861.00 2023-05-18
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